Cas no 2060032-08-6 (2-methyl-2-(3-methylphenyl)methylpyrrolidine Hydrochloride)

• Product Name: 2-methyl-2-(3-methylphenyl)methylpyrrolidine Hydrochloride
• CAS No: 2060032-08-6
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• MDL: MFCD30535803
• CID: 4635505
• PubChem ID: 126796978
• Update Time: 2025-07-31

2-methyl-2-(3-methylphenyl)methylpyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[(3-methylphenyl)methyl]pyrrolidine hydrochloride
• 2-methyl-2-[(3-methylphenyl)methyl]pyrrolidine;hydrochloride
• Z2738358223
• 2-methyl-2-(3-methylphenyl)methylpyrrolidine Hydrochloride

• MDL： MFCD30535803
• Inchi： 1S/C13H19N.ClH/c1-11-5-3-6-12(9-11)10-13(2)7-4-8-14-13;/h3,5-6,9,14H,4,7-8,10H2,1-2H3;1H
• InChI Key： ILVKMMDFRQKFMV-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC1(C)CC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: NA
• Flash Point: 134.3±13.1 °C

2-methyl-2-(3-methylphenyl)methylpyrrolidine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-methyl-2-(3-methylphenyl)methylpyrrolidine Hydrochloride

Chemical Compound CAS No. 2060032-08-6: 2-Methyl-2-(3-Methylphenyl)methylpyrrolidine Hydrochloride

The compound with CAS No. 2060032-08-6, commonly referred to as 2-Methyl-2-(3-Methylphenyl)methylpyrrolidine Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with substituted methyl and phenyl groups, making it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Methyl-2-(3-Methylphenyl)methylpyrrolidine Hydrochloride in drug development, particularly in the design of bioactive molecules. Researchers have explored its ability to act as a scaffold for creating novel pharmaceutical agents, leveraging its structural versatility to enhance bioavailability and target specificity. The compound's hydrochloride form is particularly advantageous due to its improved solubility and stability, which are critical factors in drug delivery systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of the methyl and phenyl substituents through carefully controlled reactions, such as Friedel-Crafts alkylation or nucleophilic substitution. The optimization of these reaction conditions has been a focus of recent research, with scientists seeking to improve yield and purity while minimizing environmental impact.

In terms of physical properties, CAS No. 2060032-08-6 exhibits a melting point of approximately 155°C and a boiling point around 450°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications, including chromatography and spectroscopy. The compound's UV-vis spectrum reveals strong absorption bands in the 250-350 nm range, which can be attributed to its conjugated aromatic system.

The pharmacological evaluation of 2-Methyl-2-(3-Methylphenyl)methylpyrrolidine Hydrochloride has shown promising results in preclinical models. Studies conducted on cell lines have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of cyclooxygenase enzymes. Additionally, research into its anti-cancer properties has revealed selective cytotoxicity against certain tumor cell lines, suggesting further investigation into its role in oncology.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to exploratory studies in catalysis and sensor technology. For instance, researchers have utilized it as a ligand in transition metal complexes for enantioselective hydrogenation reactions, achieving high enantiomeric excesses under mild conditions.

In conclusion, the compound CAS No. 2060032-08-6, or 2-Methyl-2-(3-Methylphenyl)methylpyrrolidine Hydrochloride, represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure, coupled with favorable physical and biological properties, positions it as a valuable tool for advancing scientific research and innovation.